L-Alanine benzyl ester 4-toluenesulfonate

• CAS No.: 42854-62-6
• Product Name: L-Alanine benzyl ester 4-toluenesulfonate
• Molecular Formula: C17H21NO5S
• Molecular Weight: 351.4 g/mol
• IUPAC Name: benzyl (2S)-2-aminopropanoate;4-methylbenzenesulfonic acid
• Standard InChI: InChI=1S/C10H13NO2.C7H8O3S/c1-8(11)10(12)13-7-9-5-3-2-4-6-9;1-6-2-4-7(5-3-6)11(8,9)10/h2-6,8H,7,11H2,1H3;2-5H,1H3,(H,8,9,10)/t8-;/m0./s1
• Standard InChIKey: NWOPHJSSBMABBD-QRPNPIFTSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)S(=O)(=O)[O-].C[C@@H](C(=O)OCC1=CC=CC=C1)[NH3+]
• SMILES: CC1=CC=C(C=C1)S(=O)(=O)O.CC(C(=O)OCC1=CC=CC=C1)N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)[O-].CC(C(=O)OCC1=CC=CC=C1)[NH3+]
• Synonyms: 42854-62-6;L-Alaninebenzylester4-toluenesulfonate;H-Ala-obzl.tosoh;Ala-OBzlTosOH;L-Alaninebenzylesterp-toluenesulfonatesalt;L-Ala-Obel.TsOH;H-Ala-OBzl.Tos-OH;L-AlanineBenzylEsterp-Toluenesulfonate;L-Alaninebenzylestertosylate;MFCD00066143;(S)-Benzyl2-aminopropanoate4-methylbenzenesulfonate;C17H21NO5S;Ala-OBzl?TosOH;H-D-Ala-OBlz.Tos;AC1MCXJ2;H-ALA-OBZLP-TOSYLATE;SCHEMBL716770;05183_FLUKA;CTK1D5736;MolPort-002-893-887;NWOPHJSSBMABBD-QRPNPIFTSA-N;ANW-29877;AKOS015840383;AKOS015895455;alaninebenzylesterp-toluenesulfonate
• PubChem Compound: 2802424
• Last Modified: Aug 15 2023